3-Hydrazinyl-8-methyl-8-azabicyclo[3.2.1]octane dihydrochloride

• IUPAC Name: (8-methyl-8-azabicyclo[3.2.1]octan-3-yl)hydrazine;dihydrochloride
• InChI: InChI=1S/C8H17N3.2ClH/c1-11-7-2-3-8(11)5-6(4-7)10-9;;/h6-8,10H,2-5,9H2,1H3;2*1H
• InChI Key: FPJPPHIRCNXRME-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCC1CC(C2)NN.Cl.Cl
• Molecular Formula: C8H19Cl2N3
• Molecular Weight: 228.16 g/mol

Description

3-Hydrazinyl-8-methyl-8-azabicyclo[3.2.1]octane dihydrochloride, also known as HT-2, is a chemical compound that belongs to the class of bicyclic hydrazines. It has been extensively studied for its potential use in scientific research due to its unique chemical properties. The purpose of

Scientific Research Applications

Synthesis and Structural Analysis

One study focused on the synthesis of 8-methyl-3,8-diazabicyclo[3.2.1]octane (3-azatropane) from pyroglutamic acid, showcasing a method for efficiently creating the structure and evaluating its affinity at D2 and 5-HT2A receptors (Singh et al., 2007). This reflects the compound's relevance in receptor-binding studies, potentially leading to insights into neurological conditions or the development of novel therapeutic agents.

Another aspect of research is the structural analysis of similar bicyclic structures, such as the study of esters derived from (±) 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylic acid hydrochloride. These studies, employing NMR spectroscopy and X-ray diffraction, provide a deeper understanding of the molecular configurations and the potential for further chemical modifications (Arias-Pérez et al., 2001).

Catalytic Applications and Chemical Transformations

The development of novel catalysts for chemical synthesis is another significant application. For instance, silica bonded n-propyl-4-aza-1-azoniabicyclo[2.2.2]octane chloride (SB-DABCO) was used as a new basic catalyst for the efficient synthesis of 4H-benzo[b]pyran derivatives. This showcases the potential of bicyclic compounds in facilitating chemical reactions, which could be applicable to a wide range of synthetic pathways (Hasaninejad et al., 2011).

Biological and Medicinal Chemistry

Research into the biological activities of related compounds, such as their interaction with nicotinic acetylcholine receptors (nAChRs), highlights the potential for developing new pharmacological agents. These studies often involve the synthesis of derivatives and the evaluation of their binding affinities, contributing to our understanding of receptor-ligand interactions and the design of drugs targeting neurological pathways (Toma et al., 2002).